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Compound of Interest

Compound Name:
1,3-Diphenyl-1,3-

dimethyldisiloxane

CAS No.: 6689-22-1

Cat. No.: B3344343

Get Quote

Executive Summary
This guide details the application of Tris(pentafluorophenyl)borane [

, BCF] as a metal-free catalyst for reductive transformations using Polymethylhydrosiloxane
(PMHS) and phenyl silanes. Unlike transition metal catalysts (Ir, Rh, Pt), BCF offers a robust,
moisture-tolerant (relative to traditional Lewis acids), and chemoselective profile. This protocol
specifically addresses the "Green Chemistry" advantage of utilizing PMHS—a benign, stable,
and inexpensive byproduct of the silicone industry—to achieve high-yield reductions of
carbonyls, amides, and esters.

Key Benefits:

Metal-Free: Eliminates heavy metal contamination in pharmaceutical intermediates.

Cost-Efficiency: PMHS is significantly cheaper than

or
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.

Chemoselectivity: Distinguishes between ketones, esters, and alkenes based on steric and

electronic tuning.

Mechanistic Insight: The "Piers" Activation Cycle
Understanding the mechanism is critical for troubleshooting. Unlike traditional Lewis acids (e.g.,

) that activate the carbonyl substrate directly,

often operates via Silane Activation (The Piers-Oestreich Mechanism), particularly with non-
basic substrates.

Induction: The bulky, highly electrophilic Boron center abstracts a hydride from the silane (Si-

H), generating a transient ion pair: a silylium-like cation [

] and a borohydride anion [

].

Silylation: The highly reactive silylium species coordinates to the Lewis-basic oxygen of the

carbonyl substrate, activating it.

Hydride Transfer: The borohydride anion transfers the hydride to the activated carbon,

regenerating the BCF catalyst and releasing the silylated product.

Mechanism Diagram
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Catalyst: B(C6F5)3

Ion Pair Intermediate
[R3Si+] [HB(C6F5)3]-
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Hydride Abstraction
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to Substrate

Substrate (C=O)
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R2CH-O-SiR3

Hydride Transfer
from [HB(C6F5)3]-

Catalyst Regeneration

Click to download full resolution via product page

Caption: The Piers mechanism demonstrating silane activation rather than direct carbonyl

activation. BCF acts as a hydride shuttle.

Substrate Scope & Chemoselectivity
exhibits distinct reactivity profiles depending on the silane used. PMHS (polymeric) is sterically
more demanding than

(monomeric), which can be leveraged for selectivity.
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Substrate
Class

Product

Silane Rec.
[1][2][3][4]
[5][6][7][8]
[9]

Equiv.[4]
(Si-H)

Conditions Notes

Aldehydes
Primary

Alcohols
PMHS 1.1 - 1.5 RT, 1-2h

Extremely

fast; careful

with

exotherm.

Ketones
Secondary

Alcohols
PMHS 1.2 - 1.5 RT, 2-6h

Steric bulk of

PMHS

enhances

diastereosele

ctivity in

chiral

ketones.

Esters
Silyl Acetals /

Ethers
2.0 - 3.0 40-60°C

PMHS is

often too

bulky for

efficient ester

reduction;

monomeric

silanes

preferred.

Amides Amines / PMHS 2.5 - 4.0 60-100°C

Deoxygenativ

e reduction.

Requires

higher temp.

Enones
Saturated

Ketones
PMHS 1.2 RT

1,4-reduction

(conjugate

reduction) is

favored over

1,2-reduction.
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Standard Operating Protocols
Protocol A: General Reduction of Ketones using PMHS
Objective: Reduce a ketone to a secondary alcohol using environmentally benign PMHS.

Reagents:

Substrate: Acetophenone (1.0 mmol, 120 mg)

Silane: PMHS (Sigma-Aldrich, Mn ~1700-3200), 1.5 equiv of hydride (approx. 90-100 mg).

Note: 1g of PMHS

15-16 mmol of hydride.

Catalyst:

(2-5 mol%).

Solvent: Toluene or Dichloromethane (Anhydrous), 3 mL.

Workflow:

Preparation: Flame-dry a 10 mL Schlenk tube or round-bottom flask equipped with a

magnetic stir bar. Cool under Argon flow.

Loading: Add the ketone (1.0 mmol) and solvent (3 mL).

Catalyst Addition: Add

(10 mg, ~2 mol%) quickly to the stirring solution. The solution may turn slightly yellow.

Silane Addition (Critical): Add PMHS dropwise via syringe over 5 minutes.

Caution: Gas evolution (

or volatile silanes) is rare but possible if moisture is present. An exotherm is expected.

Reaction: Stir at Room Temperature (25°C) for 2–4 hours. Monitor by TLC or GC-MS.
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Quench/Hydrolysis:

The reaction produces a silyl ether.[8][10] To liberate the alcohol, add MeOH (2 mL) and

NaOH (1M, 2 mL) or TBAF (1M in THF, 1.5 mL). Stir vigorously for 1 hour.

Workup: Dilute with Diethyl Ether, wash with brine, dry over

, and concentrate.

Protocol B: Deoxygenation of Amides to Amines
Objective: Reduce a tertiary amide to a tertiary amine.

Reagents:

Substrate: N,N-Dimethylbenzamide (1.0 mmol).

Silane: Phenylsilane (

) or PMHS.

Recommendation: Use

(3.0 equiv) for difficult substrates; PMHS (4.0 equiv hydride) for simple cases.

Catalyst:

(5 mol%).

Solvent: Toluene (Anhydrous).

Workflow:

Mix Amide + BCF
in Toluene

Add Silane
(Dropwise)

Heat to 80-100°C
(2-12h)

Cool & Acidic Workup
(HCl/MeOH) Basify & Extract

Click to download full resolution via product page

Caption: Workflow for the deoxygenative reduction of amides.
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Setup: In a sealed pressure tube (to prevent silane loss), combine amide and

in Toluene.

Addition: Add silane.

Heating: Heat to 80-100°C. The elevated temperature is required to overcome the activation

energy of the stable amide bond.

Workup: The product is an amine-borane adduct or silylamine. Quench with 2M HCl/MeOH

to hydrolyze Si-N bonds and break B-N interactions. Neutralize with NaOH and extract.

Troubleshooting & Optimization
Common Failure Modes

Symptom Probable Cause Corrective Action

No Reaction Catalyst Hydration

is hygroscopic. The hydrate

is Brønsted acidic but

catalytically inactive for

hydrosilylation. Action:

Sublimation of catalyst or use

of fresh commercial stock in a

glovebox.

Gel Formation PMHS Crosslinking

PMHS can crosslink into an

insoluble silicone gel, trapping

product. Action: Dilute reaction

(0.1 M). Use vigorous stirring.

Switch to monomeric

if gelation persists.

Incomplete Conv. Catalyst Poisoning

Basic impurities (amines,

phosphines) or the product

amine itself can bind BCF

strongly. Action: Increase

catalyst loading to 10 mol%.
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Safety & Handling
: Corrosive solid. Causes severe skin burns. Reacts violently with moisture. Handle in a fume
hood or glovebox.

Silanes: PMHS is stable but can generate

gas upon contact with strong bases or acids.

is flammable.

Pressure: When heating silanes in closed vessels (Protocol B), ensure glassware is rated for

pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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